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Compound of Interest

Compound Name: AZ505

Cat. No.: B519963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of AZ505, a potent and selective inhibitor of

the protein lysine methyltransferase SMYD2, with other alternative SMYD2 inhibitors. The

focus is on the validation of their roles in regulating key signaling pathways implicated in

various diseases, including cancer and inflammatory conditions. This document presents

supporting experimental data, detailed methodologies for key experiments, and visual

representations of the underlying biological processes and workflows.

Comparative Analysis of SMYD2 Inhibitors
The performance of AZ505 is compared against other well-characterized SMYD2 inhibitors:

LLY-507, A-893, and BAY-598. The primary metric for comparison is the half-maximal inhibitory

concentration (IC50) against SMYD2, a measure of inhibitor potency.

Inhibitor Target IC50 (nM) Reference

AZ505 SMYD2 120 [1]

LLY-507 SMYD2 <15 [2]

A-893 SMYD2 2.8 [2]

BAY-598 SMYD2 27 [3]
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Regulation of Key Signaling Pathways
SMYD2 has been shown to modulate several critical signaling pathways primarily through the

methylation of non-histone proteins. Inhibition of SMYD2 by compounds like AZ505 can,

therefore, influence these pathways. This guide focuses on three major pathways: AKT/PTEN,

STAT3, and NF-κB.

The SMYD2-Regulated Signaling Network
The following diagram illustrates the central role of SMYD2 in methylating key components of

the AKT/PTEN, STAT3, and NF-κB signaling pathways, and how its inhibition by AZ505 can

impact these cascades.
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SMYD2 Regulation
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Experimental Validation Workflow
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Mode of Action: SMYD2 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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